Cas no 68143-12-4 (2-Butenal, 3-bromo-4,4,4-trichloro-2-methyl-)

• Product Name: 2-Butenal, 3-bromo-4,4,4-trichloro-2-methyl-
• CAS No: 68143-12-4
• MF: C₅H₄BrCl₃O
• MW: 266.347658157349
• CID: 393659
• PubChem ID: 53811236
• Update Time: 2025-04-19

2-Butenal, 3-bromo-4,4,4-trichloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal, 3-bromo-4,4,4-trichloro-2-methyl-
• 3-bromo-4,4,4-trichloro-2-methylbut-2-enal
• DTXSID70706840
• 68143-12-4

• Inchi： 1S/C5H4BrCl3O/c1-3(2-10)4(6)5(7,8)9/h2H,1H3
• InChI Key： FPFDLGKYZNSHQI-UHFFFAOYSA-N
• SMILES： BrC(C(Cl)(Cl)Cl)=C(C=O)C

Computed Properties

• Exact Mass: 263.85122
• Monoisotopic Mass: 263.85111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07